Cas no 160732-26-3 ([2,4'-Bithiazole]-4-carboxamide,2',2'''-[1,2-ethanediylbis(imino-2,1-ethanediyl)]bis[N-(3-aminopropyl)-,tetrahydrochloride (9CI))

• Product Name: [2,4'-Bithiazole]-4-carboxamide,2',2'''-[1,2-ethanediylbis(imino-2,1-ethanediyl)]bis[N-(3-aminopropyl)-,tetrahydrochloride (9CI)
• CAS No: 160732-26-3
• MF: C₂₆H₄₀Cl₄N₁₀O₂S₄
• MW: 794.733594894409
• CID: 221871
• PubChem ID: 3081343
• Update Time: 2025-04-19

[2,4'-Bithiazole]-4-carboxamide,2',2'''-[1,2-ethanediylbis(imino-2,1-ethanediyl)]bis[N-(3-aminopropyl)-,tetrahydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• [2,4'-Bithiazole]-4-carboxamide,2',2'''-[1,2-ethanediylbis(imino-2,1-ethanediyl)]bis[N-(3-aminopropyl)-,tetrahydrochloride (9CI)
• [2,4'-Bithiazole]-4-carboxamide,2',2'''-[1,2-ethanediylbis(imino-2,1-ethanediyl)]bis[N-(3-amin...
• [2,4'-Bithiazole]-4-carboxamide,2',2'''-[1,2-ethanediylbis(imino-2,1-ethanediyl)]bis[N-(3-aminopropyl)-,tetrahydrochloride (9
• N-(3-aminopropyl)-2-[2-[2-[2-[2-[4-[4-(3-aminopropylcarbamoyl)-1,3-thiazol-2-yl]-1,3-thiazol-2-yl]ethylamino]ethylamino]ethyl]-1,3-thiazol-4-yl]-1,3-thiazole-4-carboxamide
• (2,4'-Bithiazole)-4-carboxamide, 2',2'''-(1,2-ethanediylbis(imino-2,1-ethanediyl))bis(N-(3-aminopropyl)-, tetrahydrochloride
• 2',2''-[ethane-1,2-diylbis(iminoethane-2,1-diyl)]bis[N-(3-aminopropyl)-2,4'-bi-1,3-thiazole-4-carboxamide]
• N-(3-aminopropyl)-2-(2-{[(1E)-2-{[(1E)-2-{4-[(3-aminopropyl)carbamoyl]-2,4'-bi-1,3-thiazol-2(3H)-yl}ethy
• N,N'-Bis(2-(4-(3-aminopropylcarbamoyl)-2,4'-bithiazol-2'-yl)ethyl)ethylenediamine
• Pdc-bithiazol-EDA
• 160732-26-3
• N,N/'-bis(2-(4-(3-aminopropylcarbamoyl)-2,4/'-bithiazol-2/'-yl)ethyl)ethylenediamine
• N-(3-aminopropyl)-2-[2-[2-[2-[4-(3-aminopropylcarbamoyl)-2-(1,3-thiazol-4-yl)-3H-1,3-thiazol-2-yl]ethylideneamino]ethylideneamino]ethyl]-2-(1,3-thiazol-4-yl)-3H-1,3-thiazole-4-carboxamide;tetrahydrochloride

• Inchi： 1S/C26H36N10O2S4.4ClH/c27-5-1-7-31-23(37)19-13-41-25(35-19,21-15-39-17-33-21)3-9-29-11-12-30-10-4-26(22-16-40-18-34-22)36-20(14-42-26)24(38)32-8-2-6-28;;;;/h9,12-18,35-36H,1-8,10-11,27-28H2,(H,31,37)(H,32,38);4*1H/b29-9+,30-12+;;;;
• InChI Key： UOPQFZVTGBOQFU-STHPMERDSA-N
• SMILES： Cl.Cl.Cl.Cl.S1C=C(C(NCCCN)=O)NC1(C1=CSC=N1)CC/N=C/C/N=C/CC1(C2=CSC=N2)NC(C(NCCCN)=O)=CS1

Computed Properties

• Exact Mass: 648.19108
• Monoisotopic Mass: 792.097264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 46
• Rotatable Bond Count: 17
• Complexity: 1040
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 292

Experimental Properties

• Density: g/cm3
• Boiling Point: 977.5°C at 760 mmHg
• Flash Point: 545°C
• PSA: 185.86